Strontium tantalum oxide (SrTa2O6)

• IUPAC Name: distrontium;oxygen(2-);tantalum(5+)
• InChI: InChI=1S/7O.2Sr.2Ta/q7*-2;2*+2;2*+5
• InChI Key: IVUXZQJWTQMSQN-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Sr+2].[Sr+2].[Ta+5].[Ta+5]
• Molecular Formula: O7Sr2Ta2
• DSSTOX Substance ID: DTXSID60923509
• Molecular Weight: 649.1 g/mol
• CAS RN: 12065-74-6

Description

Strontium tantalum oxide (SrTa2O6) is a compound that has been studied for its photocatalytic properties. It is a perovskite-type oxide that can be prepared by the sol-gel method and annealed at temperatures between 800 and 1000°C.

Synthesis Analysis

The synthesis of SrTa2O6 involves the use of a monomolecular precursor, strontium-tantalum-(methoxyethoxy)-ethoxide, which is dissolved in toluene and injected by a liquid delivery system. The resulting thin films have a thickness between 6 and 150 nm.

Molecular Structure Analysis

SrTa2O6 crystallizes in the orthorhombic Pnma space group. The structure is three-dimensional, with Sr2+ bonded in an 8-coordinate geometry to eight O2- atoms. There are a spread of Sr–O bond distances ranging from 2.57–2.72 Å.

Chemical Reactions Analysis

The photocatalytic properties of SrTa2O6 have been linked to the proportion of the Sr2Ta2O7 phase in the annealed samples. The photoactivity of the oxides in the decomposition of crystal violet dye could be related to this phase.

Physical And Chemical Properties Analysis

SrTa2O6 has a calculated bulk crystalline density of 7.41 g/cm3. The band gap is 3.231 eV, which is typically underestimated by common exchange-correlation functionals such as the LDA and GGA.

Scientific Research Applications

• Low-Temperature Synthesis : SrTa2O6 has been synthesized at low temperatures using hydroxide precursors, indicating potential for energy-efficient manufacturing processes (Muthurajan et al., 2008).

• High-K Dielectric Applications : SrTa2O6 thin films show promise for high-K dielectric applications in electronics, particularly when grown on various substrates using chemical vapor deposition (Regnery et al., 2005).

• Plasma-Enhanced Atomic Layer Deposition : This technique has been used to create uniform and conformal SrTa2O6 thin films, which exhibit good electrical properties and potential for semiconductor applications (Lee et al., 2001).

• Structural Analysis : Studies on the low-temperature form of SrTa4O11, a related compound, have provided insights into the crystal structure and potential applications in materials science (Heunen et al., 1995).

• Dielectric Material for Integrated Circuits : SrTa2O6's electrophysical characteristics, including its electrical conductivity and dielectric properties, make it a promising material for use in integrated circuits (Kunin et al., 1989).

• Resistive Switching Mechanisms : Research into tantalum oxide (TaOx) and strontium ruthenate (SrRuO3) thin films has contributed to understanding resistive switching mechanisms, relevant to memory storage technologies (Moors et al., 2016).

• Photocatalytic Properties : Studies on strontium tantalum oxides with perovskite-type structures have explored their photocatalytic properties, particularly in the decomposition of dyes, indicating potential environmental applications (Rodríguez-González et al., 2009).

• Ferroelectric and Ferromagnetic Characteristics : SrTa2O6 has been found to exhibit multi-ferroic, magnetoelectric characteristics in certain forms, which is significant for advanced materials research in electronics (Tsai et al., 2003).

Safety And Hazards

Strontium tantalum oxide (SrTa2O6) is considered hazardous. It may form combustible dust concentrations in air. It is recommended to avoid dust formation, breathing vapours, mist or gas, and to ensure adequate ventilation.

Citations

Preparation and properties of SrBi2Ta2O9 ferroelectric thin films using excimer UV irradiation and seed layer

T Hayashi, D Togawa - Japanese Journal of Applied Physics, 2001 - iopscience.iop.org

Low-temperature processing of SrBi 2 Ta 2 O 9 (SBT) thin films on Pt (200 nm)/Ti (50 nm)/SiO 2/Si substrates was investigated by the sol-gel method. The excimer UV irradiation onto as-…

Number of citations: 10 iopscience.iop.org